Cas no 72790-88-6 (1,3,4-Oxadiazol-2(3H)-one, 5-(1-methylcyclopropyl)-)

• Product Name: 1,3,4-Oxadiazol-2(3H)-one, 5-(1-methylcyclopropyl)-
• CAS No: 72790-88-6
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 543429
• PubChem ID: 12787077
• Update Time: 2025-04-19

1,3,4-Oxadiazol-2(3H)-one, 5-(1-methylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one, 5-(1-methylcyclopropyl)-
• 5-(1-methylcyclopropyl)-3H-1,3,4-oxadiazol-2-one
• 5-(1-Methylcyclopropyl)-1,3,4-oxadiazol-2(3H)-one
• SCHEMBL10920522
• 5-oxo-2-(1'-methylcyclopropyl)-1,3,4-oxadiazoline
• 2-(1'-methylcyclopropyl)-5-oxo-1,3,4-oxadiazoline
• DTXSID10509832
• KLJILTOWHMVZNY-UHFFFAOYSA-N
• 72790-88-6

• Inchi： 1S/C6H8N2O2/c1-6(2-3-6)4-7-8-5(9)10-4/h2-3H2,1H3,(H,8,9)
• InChI Key： KLJILTOWHMVZNY-UHFFFAOYSA-N
• SMILES： O1C(NN=C1C1(C)CC1)=O

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.69